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Compound of Interest

Compound Name: Ac-YVAD-pNA

Cat. No.: B057269 Get Quote

Essential Safety and Handling Guide for Ac-YVAD-
pNA
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of the caspase-1 substrate, Ac-YVAD-pNA (N-α-acetyl-Tyr-Val-Ala-Asp-p-nitroanilide).

By adhering to these procedural steps, you can minimize risks and ensure the integrity of your

experiments.

Ac-YVAD-pNA is a chromogenic substrate used to measure caspase-1 activity. Upon cleavage

by caspase-1, it releases the yellow chromophore p-nitroaniline (pNA), which can be quantified

spectrophotometrically. While the full toxicological properties of Ac-YVAD-pNA have not been

extensively studied, the hazardous nature of its cleavage product, p-nitroaniline, necessitates

careful handling.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Ac-YVAD-pNA is not readily available,

information from supplier product pages and data for p-nitroaniline provide guidance on

potential hazards.
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Hazard Class Classification

Physical Hazards Combustible Solids

Health Hazards

Based on the release of p-nitroaniline, which is

classified as acutely toxic, may cause eye

irritation, and is a suspected mutagen.[1] Short-

term exposure to p-nitroaniline can lead to the

formation of methemoglobin, affecting oxygen

transport in the blood.[1] Long-term exposure

may cause liver damage.[1]

Environmental Hazards Harmful to aquatic life.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Ac-YVAD-pNA in both powder and solution

form.

PPE Category Item Specifications & Use

Eye Protection Safety Goggles

Must be worn to protect

against dust particles and

splashes.

Hand Protection
Chemical-resistant gloves

(Nitrile)

Double-gloving is

recommended, especially

when handling p-nitroaniline-

containing waste.[1] Change

gloves immediately upon

contact.

Body Protection Lab Coat

A standard laboratory coat is

required to protect clothing and

skin.

Respiratory Protection Respirator

Recommended when handling

the lyophilized powder to

prevent inhalation of dust.
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Operational Plan: From Receipt to Disposal
A systematic approach to handling Ac-YVAD-pNA is crucial for safety and experimental

success.

Receipt and Storage
Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

Store: Store the container tightly closed in a freezer at -20°C.[2] The lyophilized powder is

stable for extended periods at this temperature.

Experimental Workflow: Caspase-1 Activity Assay
The following is a generalized protocol for a colorimetric caspase-1 assay using Ac-YVAD-
pNA.[3][4]

Prepare Reagents:

Lysis Buffer: Prepare a suitable lysis buffer to extract intracellular contents.

Reaction Buffer: Prepare a 2X reaction buffer. Immediately before use, add Dithiothreitol

(DTT) to the required concentration (e.g., 10 µL of 1M DTT per 1 mL of 2X Reaction

Buffer).[3]

Ac-YVAD-pNA Substrate Solution: Prepare a stock solution of Ac-YVAD-pNA in a

suitable solvent (e.g., DMSO). Further dilute with the appropriate buffer to the desired

working concentration (e.g., 200 µM).

Cell Lysis:

Induce apoptosis in your cell line of interest.

Collect cells by centrifugation.[3]

Resuspend the cell pellet in cold Lysis Buffer and incubate on ice.[3]

Centrifuge the lysate to pellet cell debris. The supernatant contains the active caspases.[3]
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Enzymatic Reaction:

In a 96-well plate, add your cell lysate to each well.

Add the 2X Reaction Buffer (with DTT) to each well.[3]

Initiate the reaction by adding the Ac-YVAD-pNA substrate solution to each well.[3]

Include appropriate controls, such as a blank (no cell lysate) and a negative control (no

substrate).[3]

Incubation and Measurement:

Incubate the plate at 37°C for 1-2 hours, protected from light.[3]

Measure the absorbance at 405 nm using a microplate reader.[3][4] The absorbance is

directly proportional to the amount of pNA released and, therefore, the caspase-1 activity.
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Caption: Experimental workflow for a caspase-1 assay using Ac-YVAD-pNA.

Disposal Plan
Proper disposal of Ac-YVAD-pNA and related waste is critical to prevent environmental

contamination and ensure personnel safety.
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Waste Segregation and Collection
Solid Waste:

Unused Ac-YVAD-pNA powder.

Contaminated consumables (e.g., pipette tips, microfuge tubes, gloves).

Place all solid waste into a dedicated, clearly labeled hazardous waste container with a

liner.[1]

Liquid Waste:

Unused Ac-YVAD-pNA solutions.

Reaction mixtures from the 96-well plates.

Collect all liquid waste in a sealed, labeled hazardous waste container.

Step-by-Step Disposal Procedure
Waste Collection: Segregate waste as described above at the point of generation.

Container Sealing: Securely seal all waste containers to prevent leaks or spills.

Labeling: Clearly label waste containers with "Hazardous Waste" and list the chemical

contents (Ac-YVAD-pNA, p-nitroaniline, and any solvents used).

Storage: Store waste containers in a designated, secure area away from general lab traffic.

Disposal: Arrange for pick-up and disposal by your institution's environmental health and

safety (EHS) department, following all local, state, and federal regulations.
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Caption: Disposal workflow for Ac-YVAD-pNA waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ac-yvad-pna]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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